Cas no 923140-47-0 (2-(dimethylamino)methylquinazoline-4-thiol)

2-(Dimethylamino)methylquinazoline-4-thiol possesses a unique structure combining a quinazoline heterocycle with a thiol functionality at position 4 and an N,N-dimethylaminoalkyl substituent at position 2. This specific arrangement offers potential synthetic utility due to the reactivity of the thiol group and may influence electronic properties and biological activity through the electron-donating dimethylamino group attached via methylene bridge to the quinazoline core, which itself is known for structural diversity in various applications including medicinal chemistry and agrochemistry.
2-(dimethylamino)methylquinazoline-4-thiol structure
923140-47-0 structure
Product Name:2-(dimethylamino)methylquinazoline-4-thiol
CAS No:923140-47-0
MF:C11H13N3S
MW:219.306020498276
MDL:MFCD08444334
CID:5055670
PubChem ID:16227232
Update Time:2025-06-16

2-(dimethylamino)methylquinazoline-4-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-[(dimethylamino)methyl]quinazoline-4-thiol
    • 2-[(dimethylamino)methyl]-1H-quinazoline-4-thione
    • 2-((dimethylamino)methyl)quinazoline-4-thiol
    • NE55584
    • Z208155142
    • 2-[(dimethylamino)methyl]-3,4-dihydroquinazoline-4-thione
    • 2-(dimethylamino)methylquinazoline-4-thiol
    • MDL: MFCD08444334
    • Inchi: 1S/C11H13N3S/c1-14(2)7-10-12-9-6-4-3-5-8(9)11(15)13-10/h3-6H,7H2,1-2H3,(H,12,13,15)
    • InChI Key: XRONRNBLHUYHLB-UHFFFAOYSA-N
    • SMILES: S=C1C2C=CC=CC=2NC(CN(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 286
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.7

2-(dimethylamino)methylquinazoline-4-thiol Pricemore >>

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$ 70.00 2022-06-01
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$ 95.00 2022-06-01
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Additional information on 2-(dimethylamino)methylquinazoline-4-thiol

Comprehensive Overview of 2-(Dimethylamino)methylquinazoline-4-thiol (CAS No. 923140-47-0)

2-(Dimethylamino)methylquinazoline-4-thiol (CAS No. 923140-47-0) is a specialized organic compound belonging to the quinazoline family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a quinazoline core with a dimethylamino methyl group and a thiol functional group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number, 923140-47-0, serves as a critical identifier for researchers and regulatory bodies.

The growing interest in 2-(dimethylamino)methylquinazoline-4-thiol is driven by its potential role in developing novel therapeutics, particularly in targeting enzyme inhibition and modulating cellular pathways. Recent studies highlight its relevance in cancer research, where quinazoline derivatives are explored for their antitumor properties. Additionally, its thiol group offers opportunities for conjugation and functionalization, aligning with trends in bioconjugation and prodrug design—topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 923140-47-0 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Researchers often inquire about its synthesis protocols, solubility, and stability under various conditions—key considerations for laboratory-scale production. The compound’s dimethylamino moiety also contributes to its basicity, influencing its reactivity in nucleophilic substitution reactions, a hot topic in medicinal chemistry forums.

Beyond pharmaceuticals, 2-(dimethylamino)methylquinazoline-4-thiol has potential applications in material science, particularly in designing fluorescent probes or chelating agents. Its quinazoline-thiol hybrid structure is being investigated for metal ion sensing, a trending area due to the demand for environmental monitoring tools. This aligns with frequent searches for "quinazoline-based sensors" and "thiol-containing ligands" in scientific literature.

Quality control and analytical characterization of 923140-47-0 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure—details often sought by quality assurance professionals. The compound’s spectral data and chromatographic behavior are frequently discussed in online chemistry communities.

In summary, 2-(dimethylamino)methylquinazoline-4-thiol (CAS No. 923140-47-0) represents a multifaceted compound with broad interdisciplinary relevance. Its applications span from drug development to advanced materials, reflecting the convergence of chemistry and biology—a theme dominating current scientific discourse. By addressing common queries around its synthesis, properties, and applications, this overview aims to serve as a reliable resource for researchers and industry professionals alike.

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